Cas no 2386483-96-9 (3-Bromo-4-chloro-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-Bromo-4-chloro-5-(trifluoromethyl)benzoic acid
• CAS No: 2386483-96-9
• MF: C₈H₃BrClF₃O₂
• MW: 303.460431337357
• MDL: MFCD32640147
• CID: 4785547
• Update Time: 2026-02-27

3-Bromo-4-chloro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-5-(trifluoromethyl)benzoic acid

• MDL： MFCD32640147
• Inchi： 1S/C8H3BrClF3O2/c9-5-2-3(7(14)15)1-4(6(5)10)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： LFWJANKPJZEQBH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C(F)(F)F)C=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-4-chloro-5-(trifluoromethyl)benzoic acid

Recent Advances in the Application of 3-Bromo-4-chloro-5-(trifluoromethyl)benzoic Acid (CAS: 2386483-96-9) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-4-chloro-5-(trifluoromethyl)benzoic acid (CAS: 2386483-96-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This halogenated benzoic acid derivative, characterized by its bromo, chloro, and trifluoromethyl substituents, serves as a critical intermediate in the synthesis of various bioactive molecules and pharmaceutical agents. Recent studies have explored its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most notable applications of 3-Bromo-4-chloro-5-(trifluoromethyl)benzoic acid is its use as a building block in the synthesis of small-molecule inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of potent inhibitors for protein kinases, which are pivotal in cancer cell proliferation. The trifluoromethyl group, in particular, enhances the compound's metabolic stability and binding affinity, making it a valuable scaffold for drug development.

In addition to its therapeutic potential, recent research has highlighted the compound's utility in chemical biology as a probe for studying protein-ligand interactions. Its halogen-rich structure allows for facile incorporation into larger molecular frameworks via cross-coupling reactions, enabling the creation of diverse chemical libraries for high-throughput screening. A 2024 study in ACS Chemical Biology utilized this compound to develop a series of fluorescent probes for real-time monitoring of enzyme activity in live cells, showcasing its versatility beyond traditional pharmaceutical applications.

Despite its promising attributes, challenges remain in the scalable synthesis and purification of 3-Bromo-4-chloro-5-(trifluoromethyl)benzoic acid. Recent advancements in flow chemistry and catalytic halogenation techniques, as reported in Organic Process Research & Development (2023), have addressed some of these issues, offering more efficient and environmentally friendly routes to its production. These innovations are expected to further accelerate its adoption in both academic and industrial settings.

In conclusion, 3-Bromo-4-chloro-5-(trifluoromethyl)benzoic acid (CAS: 2386483-96-9) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its unique structural features and broad applicability underscore its importance in the development of next-generation therapeutics and biochemical probes. Future research directions may focus on optimizing its synthetic pathways and expanding its utility in targeted drug delivery systems.